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methylpentane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the physical characteristics of 1-Methoxy-
4-methylpentane, with a specific focus on its boiling point and density. Due to a lack of
experimentally determined data in publicly accessible literature, this guide presents high-quality
computed data from established chemical databases. Furthermore, it outlines the standard
experimental protocols that would be employed to determine these crucial physical properties.
This document also contextualizes the expected physical characteristics of 1-Methoxy-4-
methylpentane within the broader class of aliphatic ethers, offering a comparative perspective
for researchers.

Introduction

1-Methoxy-4-methylpentane (CAS No: 3590-70-3) is an aliphatic ether. The physical
properties of such compounds, particularly boiling point and density, are fundamental
parameters essential for a wide range of applications in research and development, including
reaction condition optimization, solvent selection, and process design. This guide addresses
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the current data gap for experimentally verified values and provides a comprehensive resource
based on computational predictions and established analytical methodologies.

Computed Physical Properties

While experimental data for the boiling point and density of 1-Methoxy-4-methylpentane are
not readily available, several computational models provide reliable predictions. These
computed values are summarized in the table below.

Property Value Source
Molecular Formula C7H160 PubChem[1]
Molecular Weight 116.20 g/mol PubChem[1]
XLogP3 2.1 PubChem[1]
Topological Polar Surface Area 9.2 A2 PubChem[1]
Complexity 41.7 PubChem[1]
Rotatable Bond Count 4 Guidechem[2]
Hydrogen Bond Donor Count 0 Guidechem[2]

Hydrogen Bond Acceptor ]
1 Guidechem[2]
Count

Note: The boiling point and density are not available as computed properties in the primary
databases searched. The properties listed above are useful for estimating the behavior of the
compound.

General Physical Properties of Aliphatic Ethers

To approximate the physical characteristics of 1-Methoxy-4-methylpentane, it is useful to
consider the properties of similar aliphatic ethers.

» Boiling Point: Ethers generally have lower boiling points than alcohols of comparable
molecular weight due to the absence of hydrogen bonding between ether molecules.[3][4][5]
Their boiling points are more comparable to those of alkanes with similar molecular weights
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because the dominant intermolecular forces are weaker dipole-dipole interactions and van
der Waals forces.[6]

» Density: The density of simple aliphatic ethers is typically less than that of water.[7]

Based on these general characteristics, 1-Methoxy-4-methylpentane is expected to be a
volatile liquid at room temperature with a density less than 1.0 g/mL.

Experimental Protocols for Physical Property
Determination

Should a research or development need arise for precise, experimentally determined values for
the boiling point and density of 1-Methoxy-4-methylpentane, the following standard laboratory
protocols are recommended.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[8][9] A common and reliable method for determining the boiling point of a small liquid
sample is the micro-boiling point or capillary method.[10]

Protocol:

Sample Preparation: A small volume (a few milliliters) of 1-Methoxy-4-methylpentane is
placed in a small test tube or fusion tube.[8][11]

o Capillary Insertion: A capillary tube, sealed at one end, is inverted and placed into the liquid
sample in the test tube.[8]

o Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in
a heating bath (e.g., a Thiele tube or an oil bath) to ensure uniform heating.[8][9]

e Heating: The heating bath is gently and gradually heated.[9]

o Observation: As the temperature approaches the boiling point, a stream of bubbles will be
observed emerging from the open end of the capillary tube.[10]
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» Boiling Point Reading: The heat source is removed, and the liquid is allowed to cool slowly.
The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[8]

Density Determination

The density of a liquid is its mass per unit volume.[12] A straightforward and accurate method
for determining the density of a liquid is by using a pycnometer or a digital density meter.[12]
[13][14]

Protocol using a Pycnometer:

e Pycnometer Preparation: A clean, dry pycnometer of a known volume is weighed accurately.
[13][14]

o Sample Filling: The pycnometer is filled with 1-Methoxy-4-methylpentane, ensuring no air
bubbles are trapped. The temperature of the sample should be recorded.

e Weighing: The filled pycnometer is weighed again.

o Calculation: The mass of the liquid is determined by subtracting the mass of the empty
pycnhometer from the mass of the filled pycnometer. The density is then calculated by dividing
the mass of the liquid by the known volume of the pycnometer.[12]

Visualizations

The following diagrams illustrate the logical workflow for the experimental determination of the
physical properties of 1-Methoxy-4-methylpentane.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.mt.com/in/en/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.mt.com/in/en/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b14137413?utm_src=pdf-body
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.benchchem.com/product/b14137413?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14137413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Physical Property Determination

Boiling Point Determination Density Determination
Start Start
Prepare Sample and Capillary Weigh Empty Pycnometer
Setup Heating Apparatus Fill with Sample
Heat Sample Weigh Filled Pycnometer
Observe Bubble Stream Calculate Density
Cool and Record Temperature End
End

Click to download full resolution via product page

Caption: Experimental workflows for determining boiling point and density.
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Logical Relationship of Physical Properties
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Caption: Factors influencing the physical properties of 1-Methoxy-4-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.guidechem.com/encyclopedia/1-methoxy-4-methylpentane-dic3253071.html
https://www.vedantu.com/chemistry/properties-of-ether
https://byjus.com/chemistry/properties-ethers/
https://www.geeksforgeeks.org/chemistry/physical-and-chemical-properties-of-ethers/
https://fiveable.me/organic-chem/unit-18/names-properties-ethers/study-guide/smab1aGJbRFpI4Yz
https://www.solubilityofthings.com/ethers-structure-properties-and-reactions
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_07_16!08_18_40_PM.pdf
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://cdn.juniata.edu/documents/departments/sim/_Labs-and-Equipment/Chemistry/Physical-Properties/Procedural-Labs/Determination%20of%20Boiling%20Points.doc
https://knowledge.reagecon.com/density-measurement-and-density-standards/
https://www.mt.com/in/en/home/applications/Application_Browse_Laboratory_Analytics/Density/density-measurement.html
https://www.scientificlabs.co.uk/handlers/libraryFiles.ashx?filename=Manuals_D_DEN1014_C.pdf
https://www.benchchem.com/product/b14137413#physical-characteristics-of-1-methoxy-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b14137413#physical-characteristics-of-1-methoxy-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b14137413#physical-characteristics-of-1-methoxy-4-methylpentane-boiling-point-density
https://www.benchchem.com/product/b14137413#physical-characteristics-of-1-methoxy-4-methylpentane-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b14137413?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14137413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14137413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

